N'-(ethoxycarbonyl)-2-(methylsulfanyl)pyridine-3-carbohydrazide

• IUPAC Name: ethyl N-[(2-methylsulfanylpyridine-3-carbonyl)amino]carbamate
• InChI: InChI=1S/C10H13N3O3S/c1-3-16-10(15)13-12-8(14)7-5-4-6-11-9(7)17-2/h4-6H,3H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: VNPCKXPQLKQMBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNC(=O)C1=C(N=CC=C1)SC
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

“N’-(ethoxycarbonyl)-2-(methylsulfanyl)pyridine-3-carbohydrazide” is a complex organic compound. It contains a pyridine ring which is a basic heterocyclic ring structure found in many important natural products and pharmaceuticals. The compound also contains a carbohydrazide group (-CONHNH2), an ethoxycarbonyl group (-COOEt), and a methylsulfanyl group (-SCH3).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the functionalization of the pyridine ring, followed by the introduction of the carbohydrazide, ethoxycarbonyl, and methylsulfanyl groups. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, along with the attached functional groups. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carbohydrazide group could potentially undergo condensation reactions, while the ethoxycarbonyl group could participate in ester hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbohydrazide and ethoxycarbonyl groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promising biological activity, it could be further studied as a potential pharmaceutical.